Cas no 1805030-53-8 (2-(Aminomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)-5-(trifluoromethyl)pyridine)

• Product Name: 2-(Aminomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)-5-(trifluoromethyl)pyridine
• CAS No: 1805030-53-8
• MF: C₉H₆F₈N₂O
• MW: 310.143970012665
• CID: 4844842
• Update Time: 2025-06-13

2-(Aminomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)-5-(trifluoromethyl)pyridine

• Inchi： 1S/C9H6F8N2O/c10-6(11)3-1-4(8(12,13)14)7(19-5(3)2-18)20-9(15,16)17/h1,6H,2,18H2
• InChI Key： XGQBYQNCQGSLKX-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(F)(F)F)=C(N=C1CN)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 318
• XLogP3: 2.8
• Topological Polar Surface Area: 48.1

Additional information on 2-(Aminomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)-5-(trifluoromethyl)pyridine

Introduction to 2-(Aminomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)-5-(trifluoromethyl)pyridine (CAS No. 1805030-53-8)

2-(Aminomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)-5-(trifluoromethyl)pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1805030-53-8, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications.

The molecular structure of this compound features a pyridine core substituted with multiple functional groups, including an aminomethyl group at the 2-position, a difluoromethyl group at the 3-position, a trifluoromethoxy group at the 6-position, and another trifluoromethyl group at the 5-position. This unique arrangement of substituents imparts distinct chemical and biological properties, making it a valuable scaffold for the development of novel pharmaceutical agents.

The synthesis of 2-(Aminomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)-5-(trifluoromethyl)pyridine involves a multi-step process that requires precise control over reaction conditions and reagent selection. The presence of multiple fluorinated groups necessitates careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and fluorination techniques, are often employed to achieve the desired molecular architecture efficiently.

In recent years, there has been growing interest in fluorinated pyridines due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. The fluorine atoms in this compound contribute to its lipophilicity and electronic properties, which are critical factors in drug design. For instance, the electron-withdrawing nature of the difluoromethyl and trifluoromethyl groups can modulate the reactivity of the pyridine ring, enabling selective functionalization at specific positions.

One of the most compelling aspects of 2-(Aminomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)-5-(trifluoromethyl)pyridine is its potential as a building block for more complex pharmacophores. The aminomethyl group provides a versatile handle for further derivatization, allowing chemists to attach additional functional groups or linkers that can enhance target specificity or improve pharmacokinetic properties. This flexibility makes it an attractive candidate for structure-activity relationship (SAR) studies aimed at optimizing drug candidates.

Recent research has highlighted the therapeutic potential of fluorinated pyridines in various disease areas. For example, studies have demonstrated that compounds containing similar structural motifs exhibit inhibitory activity against enzymes involved in cancer metabolism. The combination of electron-deficient fluorinated groups with polar functional groups like the aminomethyl moiety can create molecules with dual functionality, offering a promising approach for developing multitarget drugs.

The role of computational chemistry in understanding the behavior of this compound cannot be overstated. Molecular modeling techniques have been instrumental in predicting binding modes, assessing metabolic stability, and optimizing synthetic routes. By leveraging high-performance computing resources, researchers can simulate interactions between this compound and biological targets, providing insights that guide experimental design and accelerate drug discovery efforts.

Furthermore, green chemistry principles have influenced the synthesis of 2-(Aminomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)-5-(trifluoromethyl)pyridine, with an emphasis on minimizing waste and reducing hazardous reagent usage. Catalytic processes and solvent-free reactions have been explored to enhance sustainability without compromising yield or purity. These advancements align with global efforts to develop environmentally friendly pharmaceutical manufacturing practices.

The pharmacological profile of this compound is still under active investigation, but preliminary data suggest promising activities in areas such as anti-inflammatory and antiviral therapy. The presence of multiple fluorinated substituents may contribute to its ability to interact with biological membranes and receptors with high affinity. Additionally, the aminomethyl group opens up possibilities for prodrug formulations or targeted delivery systems, further expanding its therapeutic applications.

In conclusion,2-(Aminomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)-5-(trifluoromethyl)pyridine (CAS No. 1805030-53-8) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups makes it a versatile intermediate for drug discovery, while its potential biological activities warrant further exploration through both experimental and computational approaches. As research in fluorinated heterocycles continues to advance,this compound is poised to play a significant role in shaping future pharmaceutical innovations.